2-Methyl-5-(methylsulfonyl)benzoic acid
Overview
Description
2-Methyl-5-(methylsulfonyl)benzoic acid is a biochemical used for proteomics research . It has a molecular formula of C9H10O4S and a molecular weight of 214.24 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H10O4S/c1-6-3-4-7 (14 (2,12)13)5-8 (6)9 (10)11/h3-5H,1-2H3, (H,10,11) .Physical And Chemical Properties Analysis
This compound is a solid powder with a molecular weight of 214.24 . It is recommended to be stored in a refrigerator .Scientific Research Applications
Cardiac Ischemia and Reperfusion Therapy
2-Methyl-5-(methylsulfonyl)benzoic acid has been investigated for its potential in cardiac ischemia and reperfusion therapy. Research focused on the synthesis of potent and selective benzoylguanidines, with variations in substituents affecting the inhibitory effects on the Na+/H+ exchanger, crucial for cellular integrity and functional performance in acute myocardial infarction (Baumgarth, Beier, & Gericke, 1997).
Synthesis and Optimization Studies
The synthesis of 2-Nitro-4-methylsulfonyl benzoic acid, a derivative of this compound, was explored to optimize reaction conditions, yielding a significant increase in the average yield and purity of the product (Long-wang, 2013). Another study demonstrated a convenient method for preparing 4-(methylsulfonyl)benzoic acid, highlighting cost reductions and environmental benefits suitable for large-scale production (Yin, 2002).
Spectrophotometric Applications
2-(2-thiazolylazo)-4-methyl-5-(sulfomethylamino)benzoic acid, a derivative, was synthesized for the spectrophotometric determination of cobalt. This compound demonstrated high sensitivity and selectivity, crucial for accurate measurement in complex samples (Wada, Ishizuki, & Nakagawa, 1982).
Stress Tolerance in Plants
Research has shown that benzoic acid, a component of this compound, can induce multiple stress tolerance in plants, effective at lower concentrations compared to other similar molecules (Senaratna et al., 2004).
Multidrug-Resistant Selective Agents in Cancer Treatment
A methylsulfonyl derivative of nordihydroguaiaretic acid (NDGA) was synthesized, targeting multidrug resistance in cancer treatment. This compound inhibited MDR1 gene expression and showed synergistic effects with other drugs, suggesting potential as an adjuvant in cancer therapy (Huang et al., 2015).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, H335, and precautionary statements include P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352 . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid breathing vapors or mists .
properties
IUPAC Name |
2-methyl-5-methylsulfonylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O4S/c1-6-3-4-7(14(2,12)13)5-8(6)9(10)11/h3-5H,1-2H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRVIUQHVAZLPNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
151104-37-9 |
Source
|
| Record name | 5-methanesulfonyl-2-methylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(thiophen-2-yl)urea](/img/structure/B2579718.png)
![3-(4-chlorophenyl)-1,7-diethyl-9-methyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione](/img/structure/B2579719.png)
![Ethyl 5-(4-fluorophenyl)-7-methyl-3,5-dihydro-2H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate;hydrobromide](/img/structure/B2579721.png)
![Tert-butyl 1-oxo-4-(trifluoromethyl)-1,5,7,8-tetrahydropyrido[3,4-D]pyridazine-6(2H)-carboxylate](/img/structure/B2579722.png)
![Isopropyl 4-[(2-methoxy-5-methylphenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate](/img/no-structure.png)
![1-{2-[Cyclohexyl(prop-2-yn-1-yl)amino]acetyl}-3-ethylurea](/img/structure/B2579732.png)
![N-[3-(Aminomethyl)-3-phenylcyclobutyl]-2-(1-methylindazol-3-yl)acetamide;hydrochloride](/img/structure/B2579735.png)
